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Compound of Interest

Compound Name: 3H-Diazirine-3,3-dipropanoic acid

CAS No.: 16297-98-6

Cat. No.: B13629568

Get Quote

Application Note: Advanced Structural Proteomics and Interface Mapping Using 3H-Diazirine-
3,3-dipropanoic Acid

Executive Summary
Defining the spatial organization and interaction interfaces of protein complexes is a critical

bottleneck in structural biology and target-based drug discovery. Traditional chemical

crosslinking-mass spectrometry (XL-MS) relies heavily on nucleophilic residues (e.g., Lysine,

Cysteine), leaving hydrophobic interfaces and transient interactions poorly characterized.

This application note details the use of 3H-Diazirine-3,3-dipropanoic acid (CAS: 16297-98-6)

as a highly versatile, symmetric scaffold for synthesizing photoaffinity probes (PAPs). By

generating a highly reactive carbene intermediate upon UV irradiation, this diazirine derivative

enables zero-length, residue-agnostic crosslinking. This approach empowers researchers to

capture dynamic interactomes with high spatial resolution, providing critical distance constraints

for in situ protein complex topologies.
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Mechanistic Rationale: The Power of the Diazirine
Scaffold
3H-Diazirine-3,3-dipropanoic acid features a central photoreactive diazirine ring flanked by

two propanoic acid arms. This symmetric di-acid structure acts as a modular building block.

Through standard EDC/NHS activation, the carboxyl groups can be differentially functionalized

—for example, coupling one arm to a bait peptide and the other to an enrichment tag (e.g.,

biotin or an alkyne for click chemistry).

Upon irradiation with long-wave UV light (365 nm), the diazirine ring undergoes rapid

photolysis. Recent quantitative analyses of reveal a two-step mechanism: the diazirine can

either directly extrude nitrogen to form a singlet carbene or transition through a transient diazo

isomer [1]. The resulting singlet carbene is exceptionally reactive, inserting into C-H, N-H, and

O-H bonds within a ~3 Å radius. This indiscriminate reactivity allows it to covalently trap

interacting proteins regardless of the local amino acid composition, making it vastly superior for

mapping buried hydrophobic interfaces compared to standard NHS-esters [2].
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Figure 2: Two-step photolysis mechanism of diazirine upon 365 nm irradiation.

Comparative Analysis of Photophores
Selecting the right photo-reactive group is critical for XL-MS success. As outlined in , diazirines

offer distinct advantages over traditional benzophenones and aryl azides, particularly regarding

crosslinking radius and benign irradiation conditions [3].

Table 1: Comparative Analysis of Photo-reactive Crosslinkers
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Photophore
Activation
Wavelength

Reactive
Intermediate

Crosslinking
Radius

Key
Limitations

Diazirine 350–365 nm Singlet Carbene
~3 Å (Zero-

length)

Potential diazo

intermediate

accumulation if

over-irradiated.

Benzophenone 350–360 nm Diradical ~3.1 Å

Bulky structure

can perturb

native protein

conformation;

prefers C-H

bonds.

Aryl Azide 250–320 nm
Nitrene /

Ketylenamine
~3.5 Å

Requires short-

wave UV

(causes protein

damage);

nitrenes are

prone to

rearrangement.

Workflow & Experimental Design
The experimental design leverages the dual-carboxyl nature of 3H-Diazirine-3,3-dipropanoic
acid to create a "Tag-and-Transfer" or direct photo-crosslinking workflow[4].
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Figure 1: Modular assembly of diazirine probes and the XL-MS interactomics workflow.

Step-by-Step Protocol: From Probe Assembly to XL-
MS
Self-Validating Design: This protocol incorporates mandatory negative controls (-UV and -Bait)

to ensure that identified crosslinks are strictly dependent on both the specific protein interaction

and photo-activation, thereby eliminating false positives from artifactual aggregation.

Phase 1: Probe Assembly (Functionalization of the
Scaffold)

Activation: Dissolve 3H-Diazirine-3,3-dipropanoic acid (10 mM) in anhydrous DMSO. Add

1.2 equivalents of EDC-HCl and 1.2 equivalents of Sulfo-NHS. Incubate at room temperature
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(RT) for 30 minutes in the dark to form the mono-NHS ester. Causality: Stoichiometry is

intentionally kept low to favor mono-activation, allowing sequential and asymmetric coupling

of the two propanoic acid arms.

Bait Conjugation: Add the activated probe to the amine-containing bait peptide/protein (1

mM) in PBS (pH 7.4). Incubate for 2 hours at RT in the dark.

Tag Conjugation (Optional): Activate the remaining carboxyl group using the same EDC/NHS

chemistry, followed by the addition of an amine-functionalized reporter (e.g., Biotin-PEG4-

Amine).

Purification: Purify the fully assembled Photoaffinity Probe (PAP) using size-exclusion

chromatography (SEC) or HPLC. Store aliquots at -80°C strictly protected from light.

Phase 2: Complex Formation & Photo-Crosslinking
Incubation: Mix the PAP (bait) with the target prey protein or cellular lysate in a physiological

buffer (e.g., HEPES pH 7.5, 150 mM NaCl). Incubate for 30–60 minutes at 4°C to allow

complex equilibrium.

Control Aliquoting (Critical Step): Remove a 20% volume aliquot and keep it in the dark. This

serves as the (-UV) negative control to self-validate that all subsequent high-molecular-

weight bands are strictly photo-dependent.

UV Irradiation: Transfer the remaining sample to a shallow, UV-transparent multi-well plate

on an ice block. Irradiate at 365 nm (using a high-power LED array, ~15 mW/cm²) for 1 to 3

minutes. Causality: Performing this on ice prevents thermal denaturation of the protein

complex and minimizes the diffusion radius of the transient carbene. The shallow depth

ensures uniform photon penetration. 365 nm is chosen because it efficiently activates the

diazirine while avoiding the 280 nm absorption peak of Tryptophan/Tyrosine, preventing UV-

induced protein damage.

Quenching: Add 50 mM Tris-HCl (pH 8.0) to quench any long-lived reactive intermediates.

Phase 3: Sample Preparation & LC-MS/MS
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Enrichment: Precipitate the crosslinked complexes and enrich using Streptavidin magnetic

beads (if a biotin tag was incorporated).

Digestion: Perform on-bead reduction (DTT), alkylation (Iodoacetamide), and tryptic

digestion overnight at 37°C.

Data Acquisition: Analyze the eluted peptides via high-resolution LC-MS/MS. Use specialized

crosslinking search engines (e.g., pLink, MaxLynx) to identify the zero-length crosslinked

peptide pairs.

Quantitative Optimization & Data Interpretation
The kinetics of diazirine photolysis are rapid, but over-irradiation can lead to target degradation

and increased non-specific background due to the accumulation of the diazo intermediate.

Table 2 summarizes the optimal irradiation window for 3H-Diazirine-3,3-dipropanoic acid
probes.

Table 2: Quantitative Optimization of UV Irradiation (365 nm, 15 mW/cm²)

Irradiation
Time

Carbene Yield
(%)

Target
Crosslinking
Efficiency

Non-specific
Background

Protein
Degradation
Risk

10 Seconds ~25% Low Very Low None

1 Minute ~75% Optimal Low None

3 Minutes >95% Maximum Moderate Minimal

10 Minutes 100% Plateaued
High (Diazo side-

reactions)

High

(Thermal/UV

damage)

Conclusion
3H-Diazirine-3,3-dipropanoic acid is a highly effective, modular tool for structural proteomics.

By providing a residue-agnostic, zero-length crosslinking radius, it allows researchers to map

dynamic and hydrophobic protein-protein interactions that are invisible to traditional
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crosslinkers. Adhering to strict UV optimization and incorporating self-validating controls

ensures high-confidence interface mapping for drug target deconvolution and structural biology.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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